Cas no 1529782-04-4 ((1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride)

(1R,3S)-3-Trifluoromethylcyclohexylamine hydrochloride is a chiral cyclohexylamine derivative featuring a trifluoromethyl group at the 3-position. The compound's stereochemistry (1R,3S) ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the hydrochloride salt improves solubility and handling. This intermediate is particularly useful in the development of bioactive molecules, including agrochemicals and CNS-targeting drugs, due to its rigid cyclohexane backbone and fluorine substitution. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for medicinal chemistry and fine chemical synthesis.
(1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride structure
1529782-04-4 structure
Product Name:(1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride
CAS No:1529782-04-4
MF:C7H13ClF3N
MW:203.63
MDL:MFCD31381053
CID:5088178
Update Time:2025-05-22

(1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride
    • (1R,3S)-3-Trifluoromethyl-cyclohexylamine hydrochloride
    • MDL: MFCD31381053
    • Inchi: 1S/C7H12F3N.ClH/c8-7(9,10)5-2-1-3-6(11)4-5;/h5-6H,1-4,11H2;1H/t5-,6+;/m0./s1
    • InChI Key: RCSIEAABDZVSPX-RIHPBJNCSA-N
    • SMILES: C([C@H]1CCC[C@@H](N)C1)(F)(F)F.Cl

(1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1127110-100mg
(1R,3S)-3-Trifluoromethyl-cyclohexylamine hydrochloride
1529782-04-4 95%
100mg
$455 2024-07-28
eNovation Chemicals LLC
Y1127110-250mg
(1R,3S)-3-Trifluoromethyl-cyclohexylamine hydrochloride
1529782-04-4 95%
250mg
$665 2024-07-28
eNovation Chemicals LLC
Y1127110-500mg
(1R,3S)-3-Trifluoromethyl-cyclohexylamine hydrochloride
1529782-04-4 95%
500mg
$1115 2024-07-28
eNovation Chemicals LLC
Y1127110-1g
(1R,3S)-3-Trifluoromethyl-cyclohexylamine hydrochloride
1529782-04-4 95%
1g
$2105 2024-07-28
eNovation Chemicals LLC
Y1127110-5g
(1R,3S)-3-Trifluoromethyl-cyclohexylamine hydrochloride
1529782-04-4 95%
5g
$7705 2024-07-28
eNovation Chemicals LLC
Y1127110-50mg
(1R,3S)-3-Trifluoromethyl-cyclohexylamine hydrochloride
1529782-04-4 95%
50mg
$285 2024-07-28
eNovation Chemicals LLC
Y1127110-250mg
(1R,3S)-3-Trifluoromethyl-cyclohexylamine hydrochloride
1529782-04-4 95%
250mg
$665 2025-02-19
eNovation Chemicals LLC
Y1127110-50mg
(1R,3S)-3-Trifluoromethyl-cyclohexylamine hydrochloride
1529782-04-4 95%
50mg
$285 2025-02-19
eNovation Chemicals LLC
Y1127110-500mg
(1R,3S)-3-Trifluoromethyl-cyclohexylamine hydrochloride
1529782-04-4 95%
500mg
$1115 2025-02-19
eNovation Chemicals LLC
Y1127110-1g
(1R,3S)-3-Trifluoromethyl-cyclohexylamine hydrochloride
1529782-04-4 95%
1g
$2105 2025-02-19

Additional information on (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride

Comprehensive Overview of (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride (CAS No. 1529782-04-4)

(1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride (CAS No. 1529782-04-4) is a highly specialized chiral amine derivative with significant applications in pharmaceutical and agrochemical research. The compound features a trifluoromethyl group attached to a cyclohexylamine scaffold, which enhances its metabolic stability and bioavailability. This structural uniqueness makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in fluorinated compounds in drug discovery has positioned (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride as a key player in modern medicinal chemistry. Researchers are increasingly exploring its potential in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its ability to cross the blood-brain barrier (BBB). Additionally, its chiral purity (1R,3S configuration) ensures high enantioselectivity, a critical factor in reducing off-target effects in drug candidates.

From a synthetic perspective, the preparation of (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride involves asymmetric hydrogenation or resolution techniques to achieve the desired stereochemistry. The hydrochloride salt form improves solubility, facilitating its use in aqueous reaction systems. This adaptability is particularly relevant in high-throughput screening (HTS) and combinatorial chemistry, where solubility is a common bottleneck.

In the context of green chemistry, the compound’s trifluoromethyl group aligns with the trend of incorporating sustainable fluorination methods. Recent advancements in electrochemical fluorination and catalysis have made the synthesis of such derivatives more environmentally friendly. This resonates with the pharmaceutical industry’s push toward eco-friendly manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound’s role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The cyclohexylamine core of (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride can serve as a linker or scaffold in PROTAC design, leveraging its rigidity and three-dimensional structure to enhance molecular recognition. This application has garnered attention in oncology research, particularly for drug-resistant cancers.

For analytical chemists, the characterization of (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride relies on techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. The compound’s stereochemical integrity is often verified using chiral stationary phases, a topic frequently queried in academic forums. Its stability under various pH conditions also makes it a candidate for formulation studies, particularly in extended-release drug delivery systems.

In summary, (1R,3S)-3-trifluoromethylcyclohexylamine hydrochloride (CAS No. 1529782-04-4) exemplifies the convergence of chiral synthesis, fluorine chemistry, and drug development. Its versatility and relevance to contemporary research themes ensure its continued prominence in scientific literature and industrial applications.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD